7-[2-Hydroxy-3-(2-methylphenoxy)propyl]-3-methyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione

• IUPAC Name: 7-[2-hydroxy-3-(2-methylphenoxy)propyl]-3-methyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H28N6O4/c1-14-6-4-5-7-16(14)31-13-15(28)12-27-17-18(25(3)21(30)23-19(17)29)22-20(27)26-10-8-24(2)9-11-26/h4-7,15,28H,8-13H2,1-3H3,(H,23,29,30)
• InChI Key: MMQKLGLYGRTHAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C3=C(N=C2N4CCN(CC4)C)N(C(=O)NC3=O)C)O
• Molecular Formula: C21H28N6O4
• Molecular Weight: 428.5 g/mol

Description

The compound “7-[2-Hydroxy-3-(2-methylphenoxy)propyl]-3-methyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione” is a chemical compound with the linear formula C24H26N6O4. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 462.513. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Receptor Affinity and Pharmacological Potential

Research has shown the synthesis and evaluation of derivatives of purine-2,6-dione, indicating their potential for targeting serotonin (5-HT) receptors. These compounds, including various arylpiperazine derivatives, have been explored for their affinity towards 5-HT1A, 5-HT2A, and 5-HT7 receptors, suggesting their utility in developing treatments with psychotropic activities. For instance, studies have identified compounds with significant antidepressant-like effects and anxiolytic-like activities in animal models, highlighting their potential in addressing depression and anxiety disorders (Chłoń-Rzepa et al., 2013; Zygmunt et al., 2015).

Synthesis and Structural Analysis

The compound's synthesis involves introducing hydrophobic substituents and modifying the linker length between arylpiperazine and the purine core. This chemical diversification aims to enhance the compound's pharmacological profile. Structural analyses, including crystallography, have provided insights into the molecular conformations and interactions that underpin its biological activity (Karczmarzyk et al., 1995).

Cardiovascular and Analgesic Activities

Several derivatives have been synthesized and tested for cardiovascular activities, such as antiarrhythmic and hypotensive effects, as well as their analgesic properties. These studies offer a foundation for further investigation into the therapeutic applications of these compounds in cardiovascular and pain management contexts (Chłoń-Rzepa et al., 2004; Zygmunt et al., 2015).

Safety and Hazards

Sigma-Aldrich provides this product to researchers but does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final. For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.